Potassium carbonate

Specification

• Description: Potassium carbonate is a potassium salt that is the dipotassium salt of carbonic acid. It has a role as a catalyst, a fertilizer and a flame retardant. It is a carbonate salt and a potassium salt.; Potassium carbonate (K2CO3) is a white salt, soluble in water (insoluble in ethanol) which forms a strongly alkaline solution. It can be made as the product of potassium hydroxide's absorbent reaction with carbon dioxide. It presents a large capacity to absorb moisture.; See also: Potassium Cation (has active moiety); Carbonate Ion (has active moiety); Bryonia alba root; potassium carbonate (component of) ... View More ...
• CAS No.: 584-08-7
• Molecular Formula: K2CO3; CK2O3
• Molecular Weight: 138.205 g/mol
• IUPAC Name: dipotassium;carbonate
• Standard InChI: InChI=1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• Standard InChI Key: BWHMMNNQKKPAPP-UHFFFAOYSA-L
• Impurities: Small amounts of sodium and chloride plus trace amounts (< 2ppm) of heavy metals such as lead.
• SMILES: C(=O)([O-])[O-].[K+].[K+]
• Canonical SMILES: C(=O)([O-])[O-].[K+].[K+]
• Boiling Point: Decomposes
• Colorform: Colorless cubic crystals; hygroscopic; Granules or granular powder; White, deliquescent, granular, translucent powde
• Melting Point: 899 °C; 891 °C